Cas no 1221171-93-2 (6-chloro-2-(trifluoromethoxy)pyridin-3-amine)

6-chloro-2-(trifluoromethoxy)pyridin-3-amine structure
1221171-93-2 structure
Product Name:6-chloro-2-(trifluoromethoxy)pyridin-3-amine
CAS No:1221171-93-2
MF:C6H4ClF3N2O
MW:212.556970596313
MDL:MFCD22571786
CID:2083344
PubChem ID:87368390
Update Time:2025-04-21

6-chloro-2-(trifluoromethoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2-(trifluoromethoxy)pyridin-3-amine
    • 5-amino-2-chloro-6-(trifluoromethoxy)pyridine
    • DTXSID601255872
    • SCHEMBL2302982
    • 6-Chloro-2-(trifluoromethoxy)-3-pyridinamine
    • 1221171-93-2
    • MFCD22571786
    • SY361060
    • 3-Pyridinamine, 6-chloro-2-(trifluoromethoxy)-
    • AKOS040767609
    • DB-306989
    • VGWGHIZGQMKJBX-UHFFFAOYSA-N
    • MDL: MFCD22571786
    • Inchi: 1S/C6H4ClF3N2O/c7-4-2-1-3(11)5(12-4)13-6(8,9)10/h1-2H,11H2
    • InChI Key: VGWGHIZGQMKJBX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=N1)OC(F)(F)F)N

Computed Properties

  • Exact Mass: 211.9964249Da
  • Monoisotopic Mass: 211.9964249Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 48.1Ų

6-chloro-2-(trifluoromethoxy)pyridin-3-amine Pricemore >>

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